![molecular formula C14H23N3O2 B7585868 N-(3-methoxy-2,2,3-trimethylcyclobutyl)-1,3-dimethylpyrazole-4-carboxamide](/img/structure/B7585868.png)
N-(3-methoxy-2,2,3-trimethylcyclobutyl)-1,3-dimethylpyrazole-4-carboxamide
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Overview
Description
N-(3-methoxy-2,2,3-trimethylcyclobutyl)-1,3-dimethylpyrazole-4-carboxamide, also known as MT-2, is a synthetic peptide that has been extensively studied for its potential applications in scientific research. MT-2 belongs to a class of compounds called melanocortin agonists, which have been shown to have a range of physiological effects.
Mechanism of Action
N-(3-methoxy-2,2,3-trimethylcyclobutyl)-1,3-dimethylpyrazole-4-carboxamide works by binding to melanocortin receptors and activating them. This activation leads to a range of physiological effects, including increased pigmentation, reduced inflammation, and improved immune function. The mechanism of action of this compound is complex and involves multiple pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. One of the most well-known effects of this compound is its ability to induce skin pigmentation. This compound has also been shown to have anti-inflammatory effects and to improve immune function. In addition, this compound has been shown to have neuroprotective effects and to improve cognitive function.
Advantages and Limitations for Lab Experiments
N-(3-methoxy-2,2,3-trimethylcyclobutyl)-1,3-dimethylpyrazole-4-carboxamide has several advantages for use in lab experiments. It has a high affinity for melanocortin receptors, making it a useful tool for studying their function. This compound is also relatively stable and can be stored for long periods without degradation. However, there are also limitations to the use of this compound in lab experiments. The synthesis process is complex and requires specialized equipment and expertise. In addition, this compound is relatively expensive, which can limit its use in some research settings.
Future Directions
There are several future directions for research on N-(3-methoxy-2,2,3-trimethylcyclobutyl)-1,3-dimethylpyrazole-4-carboxamide. One area of research is the development of new melanocortin agonists with improved selectivity and potency. Another area of research is the study of the role of melanocortin receptors in various physiological processes. Finally, there is potential for the use of this compound in the development of new therapies for a range of conditions, including skin disorders, inflammation, and neurodegenerative diseases.
Conclusion:
This compound is a synthetic peptide that has been extensively studied for its potential applications in scientific research. It has a range of biochemical and physiological effects and has been shown to have high affinity for melanocortin receptors. While there are limitations to its use in lab experiments, this compound has potential for the development of new therapies and for further research into the role of melanocortin receptors in various physiological processes.
Synthesis Methods
N-(3-methoxy-2,2,3-trimethylcyclobutyl)-1,3-dimethylpyrazole-4-carboxamide is synthesized through a multi-step process involving the reaction of various chemical reagents. The synthesis process involves the use of protecting groups, which are added and removed at various stages to ensure the correct structure of the final product. The final step involves the coupling of the protected peptide with the carboxylic acid to form the desired product. The synthesis of this compound requires a high level of expertise and specialized equipment.
Scientific Research Applications
N-(3-methoxy-2,2,3-trimethylcyclobutyl)-1,3-dimethylpyrazole-4-carboxamide has been extensively studied for its potential applications in scientific research. One of the primary applications of this compound is in the study of melanocortin receptors. Melanocortin receptors are involved in a range of physiological processes, including pigmentation, inflammation, and immune function. This compound has been shown to have a high affinity for these receptors, making it a useful tool for studying their function.
Properties
IUPAC Name |
N-(3-methoxy-2,2,3-trimethylcyclobutyl)-1,3-dimethylpyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23N3O2/c1-9-10(8-17(5)16-9)12(18)15-11-7-14(4,19-6)13(11,2)3/h8,11H,7H2,1-6H3,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJJGZBSMXMIJRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C=C1C(=O)NC2CC(C2(C)C)(C)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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